Cas no 9012-63-9 (Cholera toxin)

• Product Name: Cholera toxin
• CAS No: 9012-63-9
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 48226
• Update Time: 2025-05-23

Cholera toxin Chemical and Physical Properties

Names and Identifiers

• Cholera toxin
• Choleragen
• Choleragenoid
• CHOLERA ENTEROTOXIN
• Cholera Toxin from Vibrio cholerae
• Cholera Toxin from Vibrio cholerae,Cholera enterotoxin, Cholergen
• Cholergen
• CHOLERA TOXIN, VIBRIO CHOLERAE, TYPE INABA 569B
• VIBRIO CHOLERAE TOXIN
• choleraentero-exotoxin

• SMILES： [Cholera toxin]

Computed Properties

• Exact Mass: 392.199902
• Monoisotopic Mass: 392.199902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Solid
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble10mg/mL
• Vapor Pressure: No data available

Cholera toxin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：3172
• WGK Germany：2
• Hazard Category Code： 24/25-52/53
• Safety Instruction： 36/37-45-61
• RTECS：LF3100000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：I
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Cholera toxin

Cholera Toxin (CAS No. 9012-63-9): A Comprehensive Overview

Cholera toxin, a highly potent biological agent, is a key component in the study of gastrointestinal pathogens and has garnered significant attention in the field of molecular biology and immunology. With the CAS No. 9012-63-9, this compound is well-documented for its structural and functional properties, making it a cornerstone in various research applications.

The structure of Cholera toxin consists of two major subunits: the B subunit, which facilitates binding to host cells, and the A subunit, responsible for the disruption of cellular processes. This unique architecture has made it a valuable tool in understanding cellular signaling pathways and toxin-receptor interactions. Recent advancements in cryo-electron microscopy have provided unprecedented insights into the three-dimensional structure of Cholera toxin, enhancing our understanding of its mechanism of action.

In the realm of vaccine development, Cholera toxin has been extensively utilized as an adjuvant to enhance immune responses. The B subunit, in particular, has been engineered to develop synthetic vaccines that mimic natural infection without causing disease. These developments have been pivotal in combating cholera outbreaks globally, particularly in regions with limited access to clean water.

Moreover, Cholera toxin has found applications in cancer research due to its ability to induce cell proliferation and survival. Researchers have explored its potential as a therapeutic agent for certain types of cancer by modulating specific signaling pathways. While still in the early stages, these studies highlight the compound's versatility beyond its traditional role in infectious disease research.

The immunological properties of Cholera toxin have also been leveraged in the development of novel diagnostic tools. Its high affinity for specific receptors on host cells makes it an effective marker for detecting certain pathogens or even as a component in biosensors for rapid detection of toxins. This has significant implications for public health surveillance and early intervention strategies.

Recent studies have delved into the potential use of Cholera toxin derivatives as pharmaceutical intermediates. By modifying its structure, researchers aim to develop compounds that can selectively target certain diseases or conditions without eliciting severe side effects. These modifications are guided by a deep understanding of the toxin's interaction with biological systems, ensuring that any therapeutic applications are both safe and effective.

The role of Cholera toxin in neurobiology is another area of active research. Its ability to interfere with neurotransmitter release has made it a valuable tool for studying neural communication and disorders affecting the nervous system. This includes exploring its potential as a model compound for understanding conditions such as Alzheimer's disease and Parkinson's disease.

Finally, the ethical considerations surrounding the use of Cholera toxin cannot be overlooked. While its applications are primarily beneficial, researchers must adhere to strict guidelines to prevent misuse. Collaborative efforts between scientists, regulatory bodies, and healthcare professionals are essential to ensure that this compound is used responsibly for the betterment of human health.